13(Z),16(Z)-Docosadienoyl chloride

• Molecular Formula: C22H39ClO
• Molecular Weight: 355.0 g/mol
• InChI: InChI=1S/C22H39ClO/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22(23)24/h6-7,9-10H,2-5,8,11-21H2,1H3/b7-6-,10-9-
• InChIKey: QSDGHCPRHYMVDP-HZJYTTRNSA-N

13(Z),16(Z)-Docosadienoyl chloride: Sourcing Guide for the C22:2 Omega-6 Acyl Chloride Reagent

13(Z),16(Z)-Docosadienoyl chloride (CAS 960593-67-3) is a 22-carbon long-chain polyunsaturated fatty acyl chloride featuring two cis double bonds at the 13 and 16 positions. It serves as the activated electrophilic derivative of 13(Z),16(Z)-docosadienoic acid (C22:2 n-6), an omega-6 very long-chain polyunsaturated fatty acid (VLCPUFA) [1][2]. With a molecular formula of C22H39ClO and a predicted density of 0.916±0.06 g/cm³, this compound is supplied as a high-purity liquid (>99%) with a predicted boiling point of 430.8±14.0 °C . Unlike the free fatty acid, this acyl chloride is a reactive intermediate designed specifically for the covalent attachment of the 13Z,16Z-docosadienoyl moiety to nucleophilic targets in synthetic chemistry applications [2].

Reagent type Polyunsaturated fatty acyl chloride (C22:2 ω-6)

Core function Covalent 13Z,16Z-docosadienoyl donor for nucleophilic targets

Distinction Pre-activated electrophile; avoids free-acid coupling limitations

• [1] Chen Y, et al. Comparing the In Vitro Antitumor, Antioxidant and Anti-Inflammatory Activities between Two New Very Long Chain Polyunsaturated Fatty Acids, Docosadienoic Acid (DDA) and Docosatrienoic Acid (DTA), and Docosahexaenoic Acid (DHA). Nutr Cancer. 2021;73(9):1697-1707. View Source
• [2] Lipid Maps. LMFA01030132: 13,16-docosadienoic acid. View Source

Why 13(Z),16(Z)-Docosadienoyl Chloride Cannot Be Replaced by Other C22 Fatty Acid Derivatives

Substituting 13(Z),16(Z)-docosadienoyl chloride with alternative C22 fatty acid reagents—including its saturated counterpart (docosanoyl chloride, C22:0), monounsaturated analogs (e.g., erucoyl chloride, C22:1), or even the parent free acid (13,16-docosadienoic acid)—introduces fundamental changes in both chemical reactivity and downstream biological function. The acyl chloride's electrophilicity enables efficient conjugation chemistry that free acids cannot achieve without separate activation [1]. Critically, the specific 13Z,16Z diene pattern is not merely a structural detail; it defines a distinct molecular geometry shown to be essential for optimal biological recognition. In comparative assays, cis-13,16-docosadienoic acid (C22:2) was the strongest enzyme inhibitor among all tested C22 fatty acids, outperforming C22:3, C22:5, and C22:6 analogs [2]. Furthermore, the omega-6 double bond positioning differentiates this compound's metabolic fate and bioactivity profile from its omega-3 and saturated counterparts [3]. Generic substitution therefore compromises both synthetic efficiency and the specific structure-activity relationships that justify the use of this precise VLCPUFA moiety.

Target reagent

Potential substitute

Key mismatch

13(Z),16(Z)-Docosadienoyl chloride

Saturated or monounsaturated C22 acyl chlorides

Different chain geometry may shift enzyme recognition and biological readout

13(Z),16(Z)-Docosadienoyl chloride

Parent free acid (13,16-docosadienoic acid)

Requires separate activation for conjugation; reactivity pathway differs

13(Z),16(Z)-Docosadienoyl chloride

Omega-3 or other polyunsaturated C22 acyl chlorides

Double-bond position and ω-6 classification alter metabolic fate and target interaction

• [1] U.S. Patent No. 9,629,787. Preparation method and use of N-acyl acidic amino acid or salt thereof. View Source
• [2] Yonezawa Y, et al. Inhibitory action of C22-fatty acids on DNA polymerases and DNA topoisomerases. Int J Mol Med. 2006 Oct;18(4):583-588. View Source
• [3] Henry GE, et al. Antioxidant and cyclooxygenase activities of fatty acids found in food. J Agric Food Chem. 2002 Apr 10;50(8):2231-4. View Source

Quantitative Differentiation of 13(Z),16(Z)-Docosadienoyl Chloride: Comparative Evidence Guide

Superior Enzyme Inhibition Among C22 Fatty Acid Class

The parent fatty acid of this acyl chloride, cis-13,16-docosadienoic acid (C22:2), was identified as the most potent inhibitor of mammalian DNA polymerases and human DNA topoisomerases among a panel of cis-type C22 fatty acids, including C22:3, C22:5, and C22:6 [1]. This establishes the 13Z,16Z diene geometry as the optimal structure for engaging the enzyme active site pocket (dimensions: 19.41 Å length × 9.58 Å width) [1].

Enzyme inhibition rank

Head-to-head

C22:2 > C22:3 > C22:5 ≈ C22:6 in inhibitory potency

Supports geometry-specific enzyme interaction

Free-acid data; acyl chloride reactivity assessed separately

Evidence Dimension	Relative inhibitory potency against DNA polymerases and topoisomerases
Target Compound Data	Strongest inhibitor among all C22 fatty acids tested
Comparator Or Baseline	cis-13,16,19-docosatrienoic acid (C22:3) – second strongest inhibitor; cis-7,10,13,16,19-docosapentaenoic acid (C22:5) and cis-4,7,10,13,16,19-docosahexaenoic acid (C22:6)
Quantified Difference	C22:2 > C22:3 > C22:5 ≈ C22:6 in inhibitory potency
Conditions	In vitro enzymatic assay; fatty acids tested as free acids against mammalian DNA polymerases and human DNA topoisomerases

Why This Matters

This direct comparative data shows that among all C22 fatty acids, the specific 13Z,16Z unsaturation pattern confers maximal interaction with a defined enzyme pocket, making the acyl chloride the essential reagent for creating inhibitors or probes that leverage this optimal geometry.

• [1] Yonezawa Y, Hada T, Uryu K, Iijima H, Yoshida H, Mizushina Y. Inhibitory action of C22-fatty acids on DNA polymerases and DNA topoisomerases. Int J Mol Med. 2006 Oct;18(4):583-588. View Source

Comparable Antitumor and Superior Antioxidant Activity Versus DHA

In a direct comparison, docosadienoic acid (DDA, 22:2n-6) exhibited comparable or even better antitumor and antioxidant effects than docosahexaenoic acid (DHA, 22:6n-3), the established 'gold standard' for evaluating VLCPUFA bioactivity [1]. This positions DDA-based molecules as potent alternatives to DHA in certain assays, with a potentially different safety or metabolic profile due to lower unsaturation.

Antitumor & antioxidant assay

Head-to-head

DDA activity ≥ DHA activity in tested cell lines

Supports DDA-based probe development context

Breast cancer cell line data; confirm with conjugate

Evidence Dimension	In vitro antitumor and antioxidant activity
Target Compound Data	Comparable or better antitumor and antioxidant effects vs. DHA
Comparator Or Baseline	Docosahexaenoic acid (DHA, 22:6n-3), described as the 'golden standard'
Quantified Difference	DDA (and DTA) activity ≥ DHA activity in assays; DTA showed 'much stronger' antioxidant and pro-apoptotic effects
Conditions	In vitro assays on human breast cancer cell lines SK-BR-3 and MDA-MB-231

Why This Matters

This evidence validates that incorporating the 13Z,16Z-docosadienoyl moiety into a synthetic molecule can yield biological activity that matches or exceeds that of the well-studied DHA moiety, providing a strong rationale for its selection in probe and drug discovery programs.

• [1] Chen Y, et al. Comparing the In Vitro Antitumor, Antioxidant and Anti-Inflammatory Activities between Two New Very Long Chain Polyunsaturated Fatty Acids, Docosadienoic Acid (DDA) and Docosatrienoic Acid (DTA), and Docosahexaenoic Acid (DHA). Nutr Cancer. 2021;73(9):1697-1707. View Source

Distinct Anti-Inflammatory Profile: Broad Cytokine Suppression

Docosadienoic acid (DDA) demonstrated a strong anti-inflammatory effect by significantly lowering the protein expression levels of multiple key pro-inflammatory cytokines, including IL-1β, IL-6, IFN-γ, MCP-1, and TNF-α, in differentiated human macrophages [1]. This broad suppression profile is a key differentiator from fatty acids with more narrow effects.

Cytokine suppression profile

Class-level inference

Reported reduction of multiple pro-inflammatory cytokines

IL-1β IL-6 IFN-γ MCP-1 TNF-α

Supports immunomodulation assay context

Class-level; requires target-specific validation

Evidence Dimension	Anti-inflammatory activity measured by cytokine suppression
Target Compound Data	Reduced protein expression of IL-1β, IL-6, IFN-γ, MCP-1, and TNF-α
Comparator Or Baseline	Untreated or vehicle control in macrophage model
Quantified Difference	Significant lowering of multiple cytokines (qualitative observation of strong effect)
Conditions	In vitro assay using human macrophages differentiated from monocyte THP-1 cells

Why This Matters

The ability of the docosadienoyl moiety to broadly modulate inflammatory pathways in human immune cells makes it a highly attractive building block for synthesizing novel anti-inflammatory compounds, differentiating it from other fatty acyl chains with less characterized or more limited immunomodulatory effects.

• [1] Chen Y, et al. Comparing the In Vitro Antitumor, Antioxidant and Anti-Inflammatory Activities between Two New Very Long Chain Polyunsaturated Fatty Acids, Docosadienoic Acid (DDA) and Docosatrienoic Acid (DTA), and Docosahexaenoic Acid (DHA). Nutr Cancer. 2021;73(9):1697-1707. View Source

Optimal Use Cases for 13(Z),16(Z)-Docosadienoyl Chloride Based on Evidence

Synthesis of Novel Enzyme Inhibitors Targeting DNA Polymerases or Topoisomerases

Leverage the finding that the 13Z,16Z-docosadienoyl structure is the optimal geometry for inhibiting DNA polymerases and topoisomerases among C22 fatty acids [1]. Conjugate 13(Z),16(Z)-docosadienoyl chloride to small molecules, peptides, or other pharmacophores to create targeted inhibitors that exploit this enzyme binding pocket. This approach is supported by the defined pocket dimensions (19.41 Å length, 9.58 Å width) for rational inhibitor design [1].

Development of DHA-Alternative Lipid Probes for Cancer Research

Use this acyl chloride to synthesize lipid-based probes or modified phospholipids for studying VLCPUFA biology in cancer models. The evidence shows that DDA-based molecules can exhibit antitumor and antioxidant effects comparable to or better than DHA-based molecules in breast cancer cell lines (SK-BR-3, MDA-MB-231) [2]. This allows researchers to investigate a potentially distinct mechanism of action or metabolic fate compared to the more extensively studied DHA pathway.

Creation of Defined Lipid Conjugates for Studying Inflammation and Macrophage Biology

Synthesize custom phospholipids, triglycerides, or N-acyl amides bearing the 13Z,16Z-docosadienoyl chain to investigate its role in immune modulation. Evidence demonstrates that DDA strongly suppresses a broad panel of pro-inflammatory cytokines (IL-1β, IL-6, IFN-γ, MCP-1, TNF-α) in human macrophages [2]. These synthetic conjugates can serve as precise molecular tools to dissect the structure-activity relationship (SAR) of lipid-mediated inflammatory signaling.

Synthesis of Structurally Defined Omega-6 Lipid Derivatives for Metabolic Studies

Utilize the high-purity acyl chloride to introduce a defined C22:2 n-6 omega-6 fatty acyl chain into target molecules. This enables precise studies on the metabolic processing and biological function of omega-6 VLCPUFAs, which are distinct from their omega-3 (e.g., DHA, C22:6 n-3) and saturated (e.g., behenic acid, C22:0) counterparts [3][4]. The acyl chloride's reactivity facilitates efficient incorporation into complex lipids for tracer or pathway analysis studies.

Application

Selection Property

Validation Focus

Enzyme probe synthesis for polymerase/topoisomerase studies

Defined 13Z,16Z diene geometry for target interaction

Verify enzyme inhibition in target-specific assay

Cancer cell-model lipid probe synthesis

High-purity reactive acyl chloride for covalent lipid attachment

Confirm cell-line activity in appropriate model

Immune cell signaling lipid conjugate studies

Broad cytokine modulation profile attributed to acyl chain

Evaluate cytokine changes in relevant macrophage model

Omega-6 VLCPUFA metabolic tracer synthesis

Structurally defined C22:2 ω-6 chain for pathway tracing

Validate metabolic incorporation and fate

• [1] Yonezawa Y, Hada T, Uryu K, Iijima H, Yoshida H, Mizushina Y. Inhibitory action of C22-fatty acids on DNA polymerases and DNA topoisomerases. Int J Mol Med. 2006 Oct;18(4):583-588. View Source
• [2] Chen Y, et al. Comparing the In Vitro Antitumor, Antioxidant and Anti-Inflammatory Activities between Two New Very Long Chain Polyunsaturated Fatty Acids, Docosadienoic Acid (DDA) and Docosatrienoic Acid (DTA), and Docosahexaenoic Acid (DHA). Nutr Cancer. 2021;73(9):1697-1707. View Source
• [3] Lipid Maps. LMFA01030132: 13,16-docosadienoic acid. View Source
• [4] Henry GE, et al. Antioxidant and cyclooxygenase activities of fatty acids found in food. J Agric Food Chem. 2002 Apr 10;50(8):2231-4. View Source